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Compound of Interest

Compound Name: Benzyl glycolate
CAS No.: 80409-16-1
Cat. No.: B1332358
Get Quote
. J

Executive Summary

Benzyl glycolate (CAS: 30379-58-9) is an ester intermediate utilized primarily in the synthesis
of polymeric phosphazenes, carbohydrate building blocks, and as a prodrug moiety in
medicinal chemistry.[1][2][3] While often categorized generically as an organic ester, its safety
profile is complex due to its metabolic and hydrolytic instability. Upon contact with moisture or
biological esterases, it degrades into Benzyl Alcohol (a known sensitizer) and Glycolic Acid (a
corrosive alpha-hydroxy acid).

This guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a mechanistic
risk assessment. It establishes a "Read-Across" safety protocol, treating the compound with the
rigor required for its most hazardous metabolites.

Physicochemical Profile

Table 1: Key Physicochemical Properties
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Property Value Context for Handling
CAS Number 30379-58-9 Unique Identifier
Molecular Formula CoH1003 MW: 166.17 g/mol
) Liguid (Colorless to pale Viscosity considerations for
Physical State o
yellow) pipetting
N ) Low volatility under ambient
Boiling Point ~136 °C at 19 hPa N
conditions
) Denser than water; sinks in
Density 1.171 g/mL at 25 °C )
aqueous spills
N Soluble in organic solvents; Hydrolyzes slowly in agueous
Solubility o . )
limited water solubility media
Flash Point >113 °C (Closed Cup) Class 111B Combustible Liquid

Toxicological Assessment & Mechanism[7]
The Hydrolysis Hazard

The primary toxicological risk of benzyl glycolate stems from its hydrolysis. In physiological
conditions (or improper storage), the ester bond cleaves. This reaction dictates the safety
profile.

Direct Toxicity: Limited specific data exists for the intact ester. Indirect Toxicity (Metabolites):

e Glycolic Acid (CAS 79-14-1): Classified as Skin Corr. 1B. It causes severe skin burns and
eye damage.[4][5][6][7]

e Benzyl Alcohol (CAS 100-51-6): Classified as Acute Tox. 4 (Oral/Inhalation) and Skin Sens.
1B.[8] It is a known contact allergen.

Mechanistic Pathway Diagram

The following diagram illustrates the degradation pathway that drives the safety requirements.
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Figure 1: Metabolic and environmental hydrolysis of Benzyl Glycolate yielding toxicologically
distinct byproducts.

Biological Activity (Drug Development Context)

Recent research indicates Benzyl Glycolate is not merely an inert intermediate. It has been
shown to interact with Toll-like Receptor 4 (TLR-4) on macrophages, potentially initiating the
production of inflammatory cytokines (TNF-a, IL-1[3).

o Implication: Researchers handling this compound in immunological assays must account for
this intrinsic activity to avoid confounding results.

Risk Management & Hierarchy of Controls

Effective safety relies on a hierarchy of controls, prioritizing engineering solutions over personal
protective equipment (PPE).
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Hierarchy of Controls
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(SOPs, Access Restriction)
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Figure 2: Risk management hierarchy tailored for Benzyl Glycolate handling.

Engineering Controls

« Ventilation: All open handling must occur within a certified chemical fume hood to capture
vapors and prevent inhalation of hydrolysis products.

¢ Inert Atmosphere: Store and dispense under Nitrogen or Argon. Moisture exclusion prevents
the formation of corrosive glycolic acid crystals within the container.

Personal Protective Equipment (PPE)

* Eye/Face: Chemical splash goggles are mandatory. A face shield is recommended during
synthesis scale-up (>100mL) due to the corrosive potential of the glycolic acid metabolite.

e SKkin:
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o Standard: Nitrile rubber gloves (minimum thickness 0.11 mm) for splash protection.

o Immersion/Spill: Butyl rubber or Viton gloves are superior for prolonged contact with
benzyl esters.

o Respiratory: If fume hood is unavailable (not recommended), use a respirator with Type A
(Organic Vapor) and P2 (Particulate) filters.

Operational Protocols
Storage and Stability

o Temperature: Store at 2—-8 °C (Refrigerated).
» Environment: Hygroscopic.[8] Keep container tightly closed in a dry, well-ventilated place.

e Incompatibilities: Strong oxidizing agents and strong bases (induces rapid hydrolysis).

Synthesis & Reaction Setup

e Quenching: When using Benzyl Glycolate in reactions (e.g., glycosylation), quench
reactions with buffered solutions rather than strong acids/bases to prevent uncontrolled ester
cleavage.

e Solvent Choice: Avoid protic solvents (methanol, water) for long-term storage of stock
solutions. Use anhydrous DMF or DMSO.

Spill Response

o Evacuate: Clear the immediate area.
o PPE Up: Don chemical resistant gloves and goggles.
e Contain: Use sand or vermiculite to dike the spill.

o Neutralize: Treat the spill area with a weak base (e.g., Sodium Bicarbonate) to neutralize any
generated glycolic acid.
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» Disposal: Collect in a container marked for organic hazardous waste. Do not flush down the
drain.[9]

Regulatory Landscape[5][6][8][10][13][14][15][16]

o TSCA (USA): Status varies by supplier; often treated as "Research and Development (R&D)
Exemption” only. Verify specific inventory status before industrial scaling.

o REACH (EU): Not fully registered as a high-volume substance. Treat as a candidate for skin
sensitization and eye irritation classification based on metabolites.

o Transport: Generally not regulated as Dangerous Goods (ADR/IATA) unless in bulk where
"Environmentally Hazardous" clauses may apply depending on purity and additives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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